Cas no 1871868-97-1 (Tert-Butyl 2-(1H-pyrazol-4-yl)acetate)
1871868-97-1 structure
Product Name:Tert-Butyl 2-(1H-pyrazol-4-yl)acetate
CAS No:1871868-97-1
MF:C9H14N2O2
MW:182.219662189484
CID:4826399
Update Time:2023-08-19
Tert-Butyl 2-(1H-pyrazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl 2-(1H-pyrazol-4-yl)acetate
- Tert-Butyl 2-(1H-pyrazol-4-yl)acetate
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- Inchi: 1S/C9H14N2O2/c1-9(2,3)13-8(12)4-7-5-10-11-6-7/h5-6H,4H2,1-3H3,(H,10,11)
- InChI Key: LPYGNHIISKWWRT-UHFFFAOYSA-N
- SMILES: O(C(CC1C=NNC=1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- XLogP3: 1
- Topological Polar Surface Area: 55
Tert-Butyl 2-(1H-pyrazol-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049005956-1g |
tert-Butyl 2-(1H-pyrazol-4-yl)acetate |
1871868-97-1 | 97% | 1g |
$1989.90 | 2023-09-02 | |
| Alichem | A049005956-5g |
tert-Butyl 2-(1H-pyrazol-4-yl)acetate |
1871868-97-1 | 97% | 5g |
$4824.00 | 2023-09-02 |
Tert-Butyl 2-(1H-pyrazol-4-yl)acetate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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